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Compound of Interest
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Cat. No.: B15590141

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of the natural product 4-Hydroxy-
1,10-secocadin-5-ene-1,10-dione, a sesquiterpenoid isolated from the leaves of Casearia
sylvestris.[1][2][3] This guide details its discovery, physicochemical properties, and the
experimental methodologies for its isolation and characterization. All available quantitative data
is presented in a structured format to facilitate analysis and comparison. This whitepaper is
intended to serve as a foundational resource for researchers investigating this compound for
potential applications in drug discovery and development.

Introduction

4-Hydroxy-1,10-secocadin-5-ene-1,10-dione is a sesquiterpenoid first reported in 2009.[1][3]
Natural products, particularly those from the plant kingdom, remain a vital source of novel
chemical scaffolds for drug discovery. Sesquiterpenoids, a class of C15 terpenoids, are known
to exhibit a wide range of biological activities. This document collates the currently available
scientific information on 4-Hydroxy-1,10-secocadin-5-ene-1,10-dione to support further
research into its therapeutic potential.
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The discovery of 4-Hydroxy-1,10-secocadin-5-ene-1,10-dione was the result of
phytochemical investigation of the plant species Casearia sylvestris.[1][2][3] The leaves of this
plant were collected, processed, and subjected to extraction and chromatographic separation,
leading to the isolation of this novel compound.

Experimental Workflow for Discovery

The logical workflow for the discovery and characterization of a novel natural product like 4-
Hydroxy-1,10-secocadin-5-ene-1,10-dione is outlined below.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b15590141?utm_src=pdf-body
https://www.chemfaces.com/natural/4-Hydroxy-1-10-secocadin-5-ene-1-10-dione-CFN96371.html
https://www.targetmol.com/compound/4-hydroxy-1%2C10-secocadin-5-ene-1%2C10-dione
https://www.biocrick.com/4-Hydroxy-1-10-secocadin-5-ene-1-10-dione-BCN6661.html
https://www.benchchem.com/product/b15590141?utm_src=pdf-body
https://www.benchchem.com/product/b15590141?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Workflow for the Discovery of 4-Hydroxy-1,10-secocadin-5-ene-1,10-dione
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Caption: A generalized workflow for the isolation and identification of natural products.
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Physicochemical Properties

A summary of the known physicochemical properties of 4-Hydroxy-1,10-secocadin-5-ene-
1,10-dione is presented in the table below.

Property Value

4-hydroxy-4-methyl-2-[(3R)-2-methyl-6-

oxoheptan-3-yl]cyclohex-2-en-1-one

Chemical Name

CAS Number 226904-40-1[1]
Molecular Formula C15H2403[3]
Molecular Weight 252.4 g/mol [3]
Appearance OIl[3]

Compound Type Sesquiterpenoid[3]

Soluble in Chloroform, Dichloromethane, Ethyl

Solubility
Acetate, DMSO, Acetone[1][3]

Experimental Protocols

The following sections detail the generalized experimental procedures for the isolation and
structural characterization of 4-Hydroxy-1,10-secocadin-5-ene-1,10-dione, based on
standard practices in natural product chemistry. The definitive protocol is detailed in Fitoterapia
(2009).[1][3]

Plant Material and Extraction
o Collection: The leaves of Casearia sylvestris were collected.
e Preparation: The plant material was air-dried and ground to a fine powder.

o Extraction: The powdered leaves were extracted with a suitable solvent (e.g., methanol or
ethanol) at room temperature. The solvent was then evaporated under reduced pressure to
yield a crude extract.
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Isolation and Purification

e Initial Fractionation: The crude extract was subjected to column chromatography over silica
gel, eluting with a gradient of solvents (e.g., n-hexane and ethyl acetate) of increasing

polarity.

» Fine Purification: Fractions containing the compound of interest were further purified by
preparative High-Performance Liquid Chromatography (HPLC) to yield pure 4-Hydroxy-
1,10-secocadin-5-ene-1,10-dione.

Structure Elucidation

The chemical structure of the isolated compound was determined using a combination of
spectroscopic techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (COSY, HSQC,
HMBC) NMR spectra were recorded to determine the carbon skeleton and the placement of
protons and functional groups.

e Mass Spectrometry (MS): High-resolution mass spectrometry was used to determine the
exact molecular weight and elemental composition.

« Infrared (IR) Spectroscopy: IR spectroscopy was used to identify the presence of key
functional groups, such as hydroxyl (-OH) and carbonyl (C=0) groups.

Quantitative Data

The following table summarizes the available spectroscopic data for 4-Hydroxy-1,10-
secocadin-5-ene-1,10-dione.
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Data Type Key Features

A 13C NMR spectrum is available for this
13C NMR

compound[4]
1H NMR Data not available in initial search results.
Mass Spec. Data not available in initial search results.
IR Spec. Data not available in initial search results.
Optical Rotation Data not available in initial search results.

Biological Activity and Signaling Pathways

Currently, there is no specific information available in the public domain regarding the biological
activity or the signaling pathways modulated by 4-Hydroxy-1,10-secocadin-5-ene-1,10-dione.
The general class of sesquiterpenoids is known to possess a wide array of biological activities,
suggesting that this compound could be a candidate for future bioactivity screening.

Should future research elucidate a signaling pathway, a diagrammatic representation would be
warranted. For illustrative purposes, a hypothetical signaling pathway is depicted below.
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Caption: An example of a potential signaling pathway diagram.

Conclusion

4-Hydroxy-1,10-secocadin-5-ene-1,10-dione is a structurally interesting sesquiterpenoid
isolated from Casearia sylvestris. This guide has summarized the available information on its
discovery and physicochemical properties. Further research is required to fully characterize its
spectroscopic properties, elucidate its biological activities, and explore its potential as a lead
compound in drug development. The detailed experimental protocols contained within the
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primary literature, particularly the 2009 Fitoterapia publication, are essential for any future work
on this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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